Cas no 893993-25-4 (2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 893993-25-4
• MF: C₂₃H₂₃N₃O₃S
• MW: 421.5120241642
• CID: 6320221
• PubChem ID: 7502636
• Update Time: 2025-05-30

2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 2-{[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• F1899-0379
• 893993-25-4
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)ethanone
• AKOS024618239
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylethanone

• Inchi： 1S/C23H23N3O3S/c1-28-20-11-9-17(14-21(20)29-2)18-10-12-22(25-24-18)30-15-23(27)26-13-5-7-16-6-3-4-8-19(16)26/h3-4,6,8-12,14H,5,7,13,15H2,1-2H3
• InChI Key： WGUVMPBBVOUEMP-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=C(C=2)OC)OC)N=N1)CC(N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 421.14601278g/mol
• Monoisotopic Mass: 421.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 893993-25-4)

The compound 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 893993-25-4) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazine core linked to a tetrahydroquinoline moiety via a sulfanyl bridge, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in modulating enzyme activity and receptor interactions.

In recent years, the demand for novel heterocyclic compounds like 893993-25-4 has surged, driven by advancements in targeted therapy and precision medicine. The 3,4-dimethoxyphenyl group in its structure is particularly noteworthy, as it is often associated with enhanced bioavailability and metabolic stability. This aligns with current trends in drug design, where optimizing pharmacokinetic properties is a priority. Additionally, the sulfanyl linker provides versatility for further chemical modifications, making it a valuable scaffold for medicinal chemistry.

The compound’s potential extends to neuropharmacology, where tetrahydroquinoline derivatives are known to exhibit activity against neurodegenerative targets. With the growing prevalence of neurological disorders, 893993-25-4 could play a role in developing next-generation therapeutics. Its mechanism of action, though not fully elucidated, is hypothesized to involve modulation of G-protein-coupled receptors (GPCRs), a hot topic in contemporary biomedical research.

From a synthetic perspective, the preparation of 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution. These methods are widely discussed in organic synthesis forums, reflecting the compound’s relevance to modern chemical methodologies. Its purity and stability are critical for reproducibility in research, emphasizing the need for advanced analytical techniques such as HPLC and NMR spectroscopy.

In the context of AI-driven drug discovery, CAS No. 893993-25-4 exemplifies how computational tools can predict bioactive molecules. Platforms like AlphaFold and molecular docking software are increasingly used to explore its interactions with biological targets. This intersection of cheminformatics and experimental validation is a key focus area for researchers aiming to accelerate lead compound identification.

Environmental and safety profiles of 893993-25-4 are also under scrutiny, as sustainable green chemistry practices gain traction. Researchers are exploring eco-friendly synthesis routes and biodegradable alternatives to minimize ecological impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and industrial innovation.

In summary, 2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one represents a promising candidate for diverse applications, from pharmaceuticals to material science. Its structural complexity and functional adaptability make it a standout in the realm of specialty chemicals. As research progresses, this compound may unlock new avenues for addressing unmet medical needs and advancing scientific innovation.